molecular formula C9H15N3O B1471338 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol CAS No. 2092529-17-2

1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol

Cat. No.: B1471338
CAS No.: 2092529-17-2
M. Wt: 181.23 g/mol
InChI Key: UVQCQYLGAUBESG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Piperidin-2-ylmethyl)-1H-pyrazol-5-ol is a heterocyclic compound featuring a pyrazole core substituted with a hydroxyl group at position 5 and a piperidin-2-ylmethyl group at position 1. The pyrazole moiety is known for its aromatic stability and ability to participate in hydrogen bonding via the hydroxyl group, while the piperidine ring introduces conformational flexibility and basicity due to its nitrogen atom.

Properties

CAS No.

2092529-17-2

Molecular Formula

C9H15N3O

Molecular Weight

181.23 g/mol

IUPAC Name

2-(piperidin-2-ylmethyl)-1H-pyrazol-3-one

InChI

InChI=1S/C9H15N3O/c13-9-4-6-11-12(9)7-8-3-1-2-5-10-8/h4,6,8,10-11H,1-3,5,7H2

InChI Key

UVQCQYLGAUBESG-UHFFFAOYSA-N

SMILES

C1CCNC(C1)CN2C(=O)C=CN2

Canonical SMILES

C1CCNC(C1)CN2C(=O)C=CN2

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Features of 1-(Piperidin-2-ylmethyl)-1H-pyrazol-5-ol and Analogues

Compound Name Core Structure Key Substituents Unique Features
1-(Piperidin-2-ylmethyl)-1H-pyrazol-5-ol Pyrazole + piperidine -OH at pyrazole C5; piperidin-2-ylmethyl Hydrogen bonding via -OH; flexible piperidine
1-[(1-Methyl-1H-pyrazol-5-yl)methyl]piperidin-4-amine dihydrochloride () Pyrazole + piperidine -NH2 at piperidine C4; methyl at pyrazole C1 Basic amine enhances solubility; dihydrochloride salt form
1,3-Dimethyl-4-(piperidin-4-yl)-1H-pyrazol-5-ol () Pyrazole + piperidine -CH3 at pyrazole C1/C3; piperidin-4-yl Methyl groups increase hydrophobicity; rigid piperidine positioning
3-Methyl-1-(pyridin-2-yl)-1H-pyrazol-5-ol () Pyrazole + pyridine -OH at pyrazole C5; pyridin-2-yl Pyridine introduces π-π stacking potential; lacks aliphatic amine

Key Insights :

  • The piperidine ring in 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol provides conformational flexibility compared to rigid pyridine () or fixed piperidin-4-yl () analogues.
  • The hydroxyl group at pyrazole C5 enables hydrogen bonding, a feature absent in methyl-substituted derivatives (e.g., ) .

Key Insights :

  • Pyrazole derivatives with aromatic substituents (e.g., pyridin-2-yl in ) often achieve high yields (≥95%) due to efficient cyclization and purification .
  • The absence of reported data for 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol suggests a need for optimized synthetic protocols.

Key Insights :

  • The hydroxyl group in 1-(piperidin-2-ylmethyl)-1H-pyrazol-5-ol may facilitate hydrogen bonding with biological targets, similar to sulfone-containing analogues () .
  • Piperidine-containing pyrazoles (e.g., ) are explored for CNS applications due to blood-brain barrier permeability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.